BENG“@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE) for
Handling Undecyl Cyclohexanecarboxylate
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Compound of Interest

Compound Name: Undecyl cyclohexanecarboxylate
CAS No.: 94107-44-5
Cat. No.: B12652294
Get Quote
. J

Chemical Profile & Hazard Analysis

CAS Number: 94107-44-5 Molecular Formula: C1sH3402 Molecular Weight: 282.5 g/mol [1]

As a Senior Application Scientist, | must emphasize that while Undecyl
cyclohexanecarboxylate is often viewed as a "standard intermediate,” its physicochemical
properties dictate a specific safety profile often overlooked in generic safety data sheets (SDS).

This molecule combines a lipophilic undecyl chain with a reactive ester moiety. This duality
creates two primary risks:

o Enhanced Dermal Permeability: The C11 alkyl chain significantly increases lipophilicity
(LogP ~7.2), facilitating transport across the stratum corneum. Standard latex gloves offer
insufficient protection against such permeation.

» Hydrolysis Potential: Upon contact with mucosal membranes or enzymatic cleavage, it may
release cyclohexanecarboxylic acid (a known irritant/corrosive) and undecanol.

Risk Stratification Table
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Parameter Characteristic Operational Implication

Low vapor pressure reduces
inhalation risk under ambient

Physical State Viscous Liquid conditions, but mist generation
poses severe respiratory
threats.

Combustible. Not flammable
) ] under standard lab conditions,
Flash Point >110°C (Estimated) ) ) )
but requires precaution during

high-temp distillation.

Direct contact causes
Skin/Eye Irritant (Cat 2/2A) dermatitis; lipophilicity ensures

rapid absorption.

Incompatible with strong
Reactivity Stable Ester oxidizers and strong bases

(hydrolysis risk).

Personal Protective Equipment (PPE) Matrix

Rationale: The following recommendations are based on the "Barrier-Time Principle"—ensuring
the breakthrough time of the PPE exceeds the duration of the task.

A. Hand Protection (Critical)

Standard Protocol: Double-gloving is mandatory for handling volumes >10 mL.
e Inner Layer: 4 mil Nitrile (Tactile sensitivity).
o Outer Layer: 8 mil Nitrile or Neoprene (Chemical barrier).

o Change Frequency: Every 60 minutes or immediately upon splash.
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Expert Insight: Do not use Latex. The lipophilic nature of the undecyl chain causes rapid

swelling and degradation of natural rubber lattices.

B. Eye & Face Protection[2][3][4][5][6][7]1[8]1[9][10][11]

o Standard Handling: Chemical Splash Goggles (Indirect Vented). Safety glasses are
insufficient due to the viscous nature of the liquid; splashes adhere and are difficult to rinse.

o High-Risk (Distillation/Pressurized Systems): Polycarbonate Face Shield + Splash Goggles.

C. Respiratory Protection[3][4][5][9][11][12]

o Ambient Handling: Fume hood required (Face velocity: 80-100 fpm).

o Outside Hood/Aerosol Risk: Half-face respirator with Organic Vapor (OV) cartridges (NIOSH
Black Label).

D. Body Protection[5][6][9][11]

» Standard: Cotton-blend lab coat (buttoned).

e Bulk Handling (>1L): Tyvek® 400 coveralls or chemically resistant apron (Butyl rubber).

Operational Handling Protocol

This workflow integrates safety checks directly into the experimental process.

Phase 1: Pre-Operational Setup

» Verify Engineering Controls: Confirm fume hood sash is at the working height marker.

o Spill Kit Staging: Ensure an "Organic Absorbent" spill kit is within 3 meters.
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o Decontamination Prep: Prepare a beaker of 10% aqueous sodium carbonate (Na2COs) for
neutralizing potential acid hydrolysis products on glassware.

Phase 2: Synthesis & Transfer

e Weighing: Use a closed weighing vessel. If using a syringe for transfer, ensure Luer-lock
fittings to prevent needle detachment due to viscosity.

e Reaction Monitoring: When sampling for TLC/HPLC, assume the outer surface of the pipette
is contaminated. Discard tips immediately into solid waste.

o Heating: If refluxing, use a silicone oil bath. Avoid water baths to prevent accidental
hydrolysis in case of flask rupture.

Phase 3: Post-Operation & Waste

e Quenching: Allow reaction mixture to cool to <30°C before quenching.

» Glassware Cleaning: Rinse with Acetone -> Ethanol -> Water. Do not start with water, as the
ester is water-insoluble and will smear.

» Glove Removal: Perform "Beak Method" removal to prevent skin contact with the outer glove
surface.

Decision Logic & Workflow Visualization

The following diagram outlines the decision-making process for selecting PPE based on the
specific operational context of handling Undecyl cyclohexanecarboxylate.
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Start: Handling Undecyl
Cyclohexanecarboxylate

Assess Volume & Temperature

Small Scale (<100 mL) Large Scale (>100 mL)
Ambient Temp or Heating >60°C

PPE Level 2:
- Chemical Apron
Is Aerosol/Mist Generation Possible? - Splash Goggles
- Double Nitrile (Quter 8 mil)
- Fume Hood

PPE Level 1:
- Lab Coat PPE Level 3 (Add-on):
- Safety Glasses w/ Side Shields + Half-Face Respirator (OV Cartridge)
- Single Nitrile Gloves (4 mil) + Face Shield
- Fume Hood

Click to download full resolution via product page

Figure 1: Risk-based PPE selection logic for Undecyl cyclohexanecarboxylate handling.

Emergency Response & Disposal
First Aid (Immediate Action)
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o Eye Contact: Irrigate immediately for 15 minutes.[2] The lipophilic nature requires prolonged
flushing to mechanically remove the oil. Consult an ophthalmologist.

» Skin Contact:
o Blot excess liquid (do not rub).
o Wash with soap and water (water alone is ineffective).
o Monitor for redness (delayed irritation is common).

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel
only).

Disposal Plan

o Waste Stream: Non-Halogenated Organic Solvent Waste.
e Segregation: Do not mix with strong acids or oxidizers in the waste container.
e Labeling: Clearly mark as "Ester - Irritant.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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